Cas no 2206987-26-8 (1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-4-carboxylic acid)

• Product Name: 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-4-carboxylic acid
• CAS No: 2206987-26-8
• MF: C₁₆H₂₇N₃O₅
• MW: 341.40268445015
• CID: 6378830
• PubChem ID: 124749102
• Update Time: 2025-11-03

1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-4-carboxylic acid
• 2206987-26-8
• EN300-1071841
• 1-{4-[(tert-butoxy)carbonyl]piperazine-1-carbonyl}piperidine-4-carboxylic acid

• Inchi： 1S/C16H27N3O5/c1-16(2,3)24-15(23)19-10-8-18(9-11-19)14(22)17-6-4-12(5-7-17)13(20)21/h12H,4-11H2,1-3H3,(H,20,21)
• InChI Key： OFKCCILANPPPOY-UHFFFAOYSA-N
• SMILES： O=C(N1CCN(C(=O)OC(C)(C)C)CC1)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 341.19507097g/mol
• Monoisotopic Mass: 341.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.4Ų

Additional information on 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-4-carboxylic acid

Introduction to 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-4-carboxylic acid (CAS No. 2206987-26-8)

1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-4-carboxylic acid (CAS No. 2206987-26-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and piperazine, two important heterocyclic compounds with a wide range of biological activities.

The structure of 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-4-carboxylic acid is characterized by the presence of a piperidine ring linked to a piperazine ring through an amide bond. The tert-butoxycarbonyl group attached to the piperazine ring adds steric bulk and enhances the stability of the compound, making it suitable for various pharmaceutical applications. The carboxylic acid group at the C4 position of the piperidine ring provides additional functionality, enabling the compound to participate in various chemical reactions and interactions.

In recent years, 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-4-carboxylic acid has been studied for its potential therapeutic applications. Research has shown that this compound exhibits promising activity in several areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, studies have demonstrated that this compound can modulate specific receptors and signaling pathways involved in these conditions, offering new avenues for drug development.

The synthesis of 1-{4-(tert-butoxy)carbonylpiperazine-1-carbonyl}piperidine-4-carboxylic acid typically involves multi-step reactions, starting from commercially available starting materials. Key steps include the formation of the piperazine ring, introduction of the tert-butoxycarbonyl strong group, and final functionalization to introduce the carboxylic acid strong group. The synthetic route is designed to maximize yield and purity while minimizing side reactions and impurities.

In terms of biological activity, 1-{4-(< strong >tert-butoxy)< strong >carbonylpip erazine-1-< strong >carbonyl}pip eridine-4-< strong >carboxylic acid has been shown to exhibit potent anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. Additionally, in vivo studies using animal models have confirmed its efficacy in reducing inflammation and associated symptoms.

Beyond its anti-inflammatory properties, this compound has also shown promise in neurodegenerative disease research. Studies have indicated that it can protect neuronal cells from oxidative stress and apoptosis, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve modulation of intracellular signaling pathways and enhancement of cellular defense mechanisms.

In the context of cancer research, 1-{4-(< strong >tert-butoxy)< strong >carbonylpip erazine-1-< strong >carbonyl}pip eridine-4-< strong >carboxylic acid has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The compound's selective toxicity towards cancer cells while sparing normal cells makes it an attractive candidate for further development.

The pharmacokinetic properties of 1-{4-(< strong >tert-butoxy)< strong >carbonylpip erazine-1-< strong >carbonyl}pip eridine-4-< strong >carboxylic acid have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's high solubility and stability contribute to its bioavailability and effectiveness in vivo.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-{4-(< strong >tert-butoxy)< strong >carbonylpip erazine-1-< strong >carbonyl}pip eridine-4-< strong >carboxylic acid in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a solid foundation for advancing the compound into later-stage clinical trials.

In conclusion, 1-{4-(< strong >tert-butoxy)< strong >carbonylpip erazine-1-< strong >carbonyl}pip eridine-4-< strong >carboxylic acid (CAS No. 2206987-26-8) represents a promising candidate for the development of new therapeutic agents targeting a range of diseases. Its unique chemical structure and multifaceted biological activities make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.